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Solcitinib at a Glance

Solcitinib (also known as GSK-2586184 or GLPG-0778) is an orally active, potent, and selective Janus

kinase 1 (JAK1) inhibitor [1]. Its biochemical profile is characterized by the following selectivity [1]:

Target IC50 (nM) Selectivity over other JAKs

JAK1 9.8 nM -

JAK2 Information missing 11-fold

JAK3 Information missing 55-fold

TYK2 Information missing 23-fold

Efficacy & Safety Comparison in Plaque Psoriasis

A 2022 network meta-analysis directly compared the efficacy and safety of Solcitinib with other JAK

inhibitors for moderate-to-severe plaque psoriasis. The table below synthesizes the key findings. The

efficacy was primarily measured by the PASI75 response (a 75% improvement in the Psoriasis Area and

Severity Index) at 12 weeks, and the Surface Under the Cumulative Ranking (SUCRA) value, where a higher

score indicates better efficacy [2].
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JAK Inhibitor Dosage
PASI75 Efficacy (SUCRA
Score)

Safety Profile

Tofacitinib 15 mg BID 0.937 (Highest) Relatively low incidence of AEs

[2]

Tofacitinib 10 mg BID 0.908 Relatively low incidence of AEs

[2]

Deucravacitinib 12 mg QD 0.837 Higher incidence of AEs

compared to placebo [2]

Solcitinib Information

missing

Lower than Tofacitinib and

Deucravacitinib

Non-inferior to placebo [2]

Peficitinib Information

missing

Lower than Tofacitinib and

Deucravacitinib

Non-inferior to placebo [2]

Baricitinib Information

missing

Lower than Tofacitinib and

Deucravacitinib

Non-inferior to placebo [2]

Abrocitinib Information

missing

Lower than Tofacitinib and

Deucravacitinib

Non-inferior to placebo [2]

The analysis concluded that while all JAK inhibitors were superior to placebo, Tofacitinib showed superior

efficacy and safety over the other inhibitors, including Solcitinib [2].

The JAK/STAT Signaling Pathway

JAK inhibitors work by blocking the Janus kinase/Signal Transducer and Activator of Transcription

(JAK/STAT) signaling pathway. This pathway is a crucial communication node in cells, transmitting signals

from over 50 cytokines and growth factors [3]. Upon cytokine binding, JAKs associated with the receptor are

activated and phosphorylate each other and the receptor, creating docking sites for STAT proteins. The

STATs are then phosphorylated, form dimers, and translocate to the nucleus to regulate gene transcription

[3]. The diagram below illustrates this process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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